3-(5-Fluoro-2-nitrophenoxy)cyclopentanol

• Molecular Formula: C11H12FNO4
• Molecular Weight: 241.22 g/mol
• IUPAC Name: 3-(5-fluoro-2-nitrophenoxy)cyclopentan-1-ol
• InChI: InChI=1S/C11H12FNO4/c12-7-1-4-10(13(15)16)11(5-7)17-9-3-2-8(14)6-9/h1,4-5,8-9,14H,2-3,6H2
• InChI Key: AVZZGQDETPMLHM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC1O)OC2=C(C=CC(=C2)F)[N+](=O)[O-]

Description

3-(5-Fluoro-2-nitrophenoxy)cyclopentanol is a useful research compound. Its molecular formula is C11H12FNO4 and its molecular weight is 241.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Di-tert-butyl azodicarboxylate was added at 0° C. to a mixture of 1,3-cyclopentandiol (1.02 g), 5-fluoro-2-nitrophenol (0.79 g) and triphenylphosphine (1.97 g) in THF (15.0 ml). After stirring at room temperature over weekend the mixture was treated with 2 M aq. HCl (20.0 ml) and refluxed for 30 min. The reaction mixture was diluted with methylene chloride. The layers were separated. The organic layer was passed through a hydrophobic frit and concentrated in vacuo. The crude was purified by chromatography to yield the desired product.